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Cat. No.: B1269249
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An In-Depth Technical Guide to the Molecular Structure of 2,5,7-Trimethylquinolin-4-ol

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a
multitude of therapeutic agents. This guide provides a comprehensive technical overview of a
specific derivative, 2,5,7-trimethylquinolin-4-ol, intended for researchers, medicinal chemists,
and drug development scientists. We will explore its structural nuances, including the critical
concept of keto-enol tautomerism, detail a robust synthetic methodology via the Gould-Jacobs
reaction, and present a multi-faceted approach to its structural elucidation using modern
spectroscopic technigues. This document serves as a practical manual, grounding theoretical
concepts in field-proven experimental protocols and explaining the causal logic behind
methodological choices to ensure scientific integrity and reproducibility.

Core Molecular Structure and Physicochemical
Properties

2,5,7-Trimethylquinolin-4-ol is a heterocyclic aromatic compound. Its structure is
characterized by a quinoline core, which is a fused bicyclic system composed of a benzene ring
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and a pyridine ring. The molecule is further substituted with three methyl groups at positions 2,
5, and 7, and a hydroxyl group at position 4.

A crucial aspect of the 2,5,7-trimethylquinolin-4-ol structure is its existence as a tautomeric
mixture. It is in equilibrium between the phenol form (2,5,7-trimethylquinolin-4-ol) and the
keto form (2,5,7-trimethyl-1H-quinolin-4-one). Spectroscopic evidence and chemical reactivity
studies of 4-hydroxyquinolines indicate that the equilibrium strongly favors the quinolin-4-one
tautomer[1]. This preference is critical for interpreting analytical data, as the presence of a
carbonyl group and an N-H bond from the quinolone form will be prominent.

Property Value Source
Molecular Formula C12H13NO [2][3]
Molecular Weight 187.24 g/mol [2][3]
CAS Number 65674-07-9 [3][4]
Monoisotopic Mass 187.09972 Da [2]
Predicted XlogP 27-31 [2][5]
Hydrogen Bond Donors 1 [5]
Hydrogen Bond Acceptors 2 [5]

Synthesis: The Gould-Jacobs Reaction

The Gould-Jacobs reaction, first reported in 1939, remains a versatile and powerful method for
constructing the 4-hydroxyquinoline scaffold from aniline precursors[1][6]. Its application here
provides a logical and efficient pathway to 2,5,7-trimethylquinolin-4-ol.

Rationale and Mechanism

The synthesis begins with 3,5-dimethylaniline as the starting material. The choice of this aniline
derivative directly dictates the final substitution pattern on the benzene portion of the quinoline
ring, placing the methyl groups at positions 5 and 7. The reaction proceeds through four key
stages:
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e Condensation: Nucleophilic attack by the amino group of 3,5-dimethylaniline on diethyl
ethoxymethylenemalonate (DEEM), followed by the elimination of ethanol, forms a stable
intermediate[7][8].

o Thermal Cyclization: This is the critical ring-forming step. At high temperatures (typically
>250 °C), the intermediate undergoes a 6-electron electrocyclization to form the quinoline
ring system. This step is often performed in a high-boiling point solvent like Dowtherm A or
mineral oil to achieve the necessary thermal energy and improve yields[7][9].

» Saponification: The resulting ethyl ester is hydrolyzed to a carboxylic acid using a strong
base, such as sodium hydroxide[7].

» Decarboxylation: The final step involves heating the carboxylic acid intermediate, which
readily decarboxylates to yield the desired 2,5,7-trimethylquinolin-4-ol[1][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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